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Compound Name: Methapyrilene Hydrochloride

Cat. No.: B1676371

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methapyrilene Hydrochloride is a first-generation antihistamine that acts as a histamine H1
receptor antagonist.[1][2] While historically used for its sedative and anti-allergic properties, it
was withdrawn from the market due to concerns about its carcinogenicity.[2][3] In a research
context, Methapyrilene Hydrochloride is a valuable tool for studying mechanisms of drug-
induced hepatotoxicity, oxidative stress, and mitochondrial dysfunction.[4] These application
notes provide detailed protocols for the preparation of Methapyrilene Hydrochloride solutions
for cell culture experiments and an overview of its mechanism of action.

Physicochemical and Solubility Data

Proper preparation of Methapyrilene Hydrochloride solutions is critical for reproducible in
vitro studies. The following tables summarize its key physicochemical properties and solubility
in common laboratory solvents.

Table 1: Physicochemical Properties of Methapyrilene Hydrochloride
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Property Value Reference
CAS Number 135-23-9 [2]
Molecular Formula C14H19N3S-HCI [2]
Molecular Weight 297.85 g/mol [2]
Appearance White crystalline powder [5]
Storage of Powder -20°C [6]
Stability of Powder > 4 years at -20°C [6]

Table 2: Solubility of Methapyrilene Hydrochloride

Solvent Solubility (approx.) Reference
Dimethylformamide (DMF) 15 mg/mL [61[7]
Dimethyl Sulfoxide (DMSO) 10 mg/mL [6][7]
Ethanol 1 mg/mL [61[7]

PBS (pH 7.2) 1 mg/mL [617]
Water > 100 mg/mL [8]

Table 3: Stock Solution Stability

Solvent Stability Reference

Water, DMSO, 95% Ethanol, or  Stable for 24 hours at room

Acetone temperature

[5]i8]

) ) -20°C for 1 month, -80°C for 6
Stock solutions in DMSO [9][10]
months

) Not recommended for storage
Aqueous solutions [6]
for more than one day
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Methapyrilene
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Methapyrilene
Hydrochloride in DMSO, a common solvent for preparing stock solutions of hydrophobic
compounds for cell culture applications.

Materials:

Methapyrilene Hydrochloride powder (CAS 135-23-9)

Cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Analytical balance

Sterile pipette tips

0.22 um sterile syringe filter
Procedure:

o Work in a sterile environment: Perform all steps in a laminar flow hood or biological safety
cabinet to maintain sterility.

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of Methapyrilene Hydrochloride needed:

o Mass (mg) = Molarity (mM) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mM x 0.001 L x 297.85 g/mol = 2.9785 mg

o Weigh the powder: Carefully weigh out approximately 2.98 mg of Methapyrilene
Hydrochloride powder on an analytical balance.
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Dissolution: Transfer the weighed powder into a sterile amber microcentrifuge tube. Add 1
mL of sterile, cell culture-grade DMSO.

Ensure complete dissolution: Vortex the solution until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution.

Sterilization: To ensure the sterility of the stock solution for cell culture use, filter it through a
0.22 um sterile syringe filter into a new sterile, amber tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1
month) or -80°C for long-term storage (up to 6 months).[9][10]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the stock solution to final working concentrations in cell

culture medium.

Materials:

10 mM Methapyrilene Hydrochloride stock solution in DMSO
Sterile, pre-warmed complete cell culture medium appropriate for your cell line
Sterile conical tubes

Sterile pipette tips

Procedure:

Determine the final concentration: Decide on the final working concentrations required for
your experiment. In vitro studies have used a range of concentrations, with cytotoxic effects
in rat hepatocytes observed at 100 uM and higher.[11] A typical starting range for toxicity
studies could be 10 pM to 500 uM.
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o Serial dilutions: Prepare serial dilutions of your stock solution in complete cell culture
medium.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity.

» Example dilution for a 100 uM working solution:

o To prepare 1 mL of a 100 uM working solution from a 10 mM stock, you will need to
perform a 1:100 dilution.

o Add 10 pL of the 10 mM Methapyrilene Hydrochloride stock solution to 990 L of pre-
warmed complete cell culture medium.

o This results in a final DMSO concentration of 0.1%.

» Vehicle control: Prepare a vehicle control containing the same final concentration of DMSO
as the highest concentration of Methapyrilene Hydrochloride used in your experiment.

o Immediate use: It is recommended to prepare working solutions fresh for each experiment.

Experimental Workflow

The following diagram illustrates a general workflow for preparing and using Methapyrilene
Hydrochloride in a typical cell-based assay.
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Figure 1. Experimental workflow for Methapyrilene Hydrochloride.
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Mechanism of Action and Signaling Pathways

Methapyrilene Hydrochloride's primary pharmacological action is the antagonism of the
histamine H1 receptor.[1] However, its toxicity, particularly hepatotoxicity, involves more

complex signaling pathways.

Histamine H1 Receptor Antagonism: As an antagonist, Methapyrilene blocks the action of
histamine on H1 receptors, which are Gg/11 protein-coupled receptors. This inhibition
prevents the activation of phospholipase C (PLC), thereby reducing the production of inositol
triphosphate (IP3) and diacylglycerol (DAG). This, in turn, modulates intracellular calcium
levels and protein kinase C (PKC) activity.[8]

Hepatotoxicity and Oxidative Stress: Studies in rat hepatocytes have shown that
Methapyrilene-induced toxicity is associated with the generation of reactive oxygen species
(ROS) and oxidative stress.[4] This leads to a depletion of cellular glutathione (GSH), a key
antioxidant.[4]

Mitochondrial Dysfunction: A critical aspect of Methapyrilene's toxicity is its impact on
mitochondrial function. It has been shown to induce the opening of the mitochondrial
permeability transition pore (mPTP), leading to mitochondrial swelling, loss of mitochondrial
membrane potential, and a decrease in cellular ATP production.[12] This ultimately
contributes to cell death.

The following diagram illustrates the proposed signaling pathway for Methapyrilene
Hydrochloride-induced hepatotoxicity.
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Figure 2. Methapyrilene Hydrochloride signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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